Cas no 315671-80-8 (n-4-(Hydrazinocarbonyl)phenyl-2-methylbenzamide)

• Product Name: n-4-(Hydrazinocarbonyl)phenyl-2-methylbenzamide
• CAS No: 315671-80-8
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• MDL: MFCD02188619
• CID: 3046131
• PubChem ID: 969312
• Update Time: 2025-10-28

n-4-(Hydrazinocarbonyl)phenyl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(Hydrazinocarbonyl)phenyl]-2-methylbenzamide
• MFCD02188619
• Oprea1_164508
• Oprea1_560076
• AKOS000319511
• N-(4-(Hydrazinecarbonyl)phenyl)-2-methylbenzamide
• N-[4-(hydrazinecarbonyl)phenyl]-2-methylbenzamide
• STK034219
• ALBB-003926
• N-[4-(hydrazinylcarbonyl)phenyl]-2-methylbenzamide
• 315671-80-8
• LS-01394
• H23145
• n-4-(Hydrazinocarbonyl)phenyl-2-methylbenzamide

• MDL： MFCD02188619
• Inchi： 1S/C15H15N3O2/c1-10-4-2-3-5-13(10)15(20)17-12-8-6-11(7-9-12)14(19)18-16/h2-9H,16H2,1H3,(H,17,20)(H,18,19)
• InChI Key： CBYYAWPFCWIPDL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)NC1C=CC(C(NN)=O)=CC=1

Computed Properties

• Exact Mass: 269.116426730g/mol
• Monoisotopic Mass: 269.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.2Ų

n-4-(Hydrazinocarbonyl)phenyl-2-methylbenzamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on n-4-(Hydrazinocarbonyl)phenyl-2-methylbenzamide

N-4-(Hydrazinocarbonyl)phenyl-2-methylbenzamide

The compound N-4-(Hydrazinocarbonyl)phenyl-2-methylbenzamide (CAS No: 315671-80-8) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which combines a hydrazine derivative with a benzamide moiety, making it a valuable tool in the synthesis of various bioactive molecules. The hydrazinocarbonyl group attached to the phenyl ring introduces versatile reactivity, enabling this compound to participate in a wide range of chemical transformations.

Recent studies have highlighted the potential of N-4-(Hydrazinocarbonyl)phenyl-2-methylbenzamide as a key intermediate in the development of novel anti-tumor agents. Researchers have demonstrated that this compound can be effectively utilized in the synthesis of hydrazones, which exhibit promising anti-proliferative activity against various cancer cell lines. The 2-methylbenzamide moiety plays a crucial role in enhancing the stability and bioavailability of the resulting compounds, making them attractive candidates for further preclinical studies.

In addition to its pharmaceutical applications, N-4-(Hydrazinocarbonyl)phenyl-2-methylbenzamide has also been explored for its potential in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. For instance, recent research has shown that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly improving the efficiency and selectivity of these reactions.

The synthesis of N-4-(Hydrazinocarbonyl)phenyl-2-methylbenzamide involves a multi-step process that begins with the preparation of the corresponding benzamide derivative. The subsequent introduction of the hydrazine group is achieved through a carefully controlled condensation reaction, ensuring optimal yields and purity. The CAS No: 315671-80-8 designation underscores the importance of this compound in chemical literature, as it allows researchers worldwide to reference and reproduce its synthesis and properties accurately.

From an environmental perspective, studies have been conducted to assess the biodegradability and ecological impact of N-4-(Hydrazinocarbonyl)phenyl-2-methylbenzamide. These studies have revealed that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in aquatic environments. This information is critical for ensuring sustainable practices in its production and application.

In conclusion, N-4-(Hydrazinocarbonyl)phenyl-2-methylbenzamide (CAS No: 315671-80-8) stands out as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with its ability to participate in various chemical reactions, makes it an essential building block in modern organic synthesis. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial settings.